Cas no 1095824-76-2 (2-acetyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-acetyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1095824-76-2
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• MDL: MFCD17169900
• CID: 842081
• PubChem ID: 49853468
• Update Time: 2025-04-19

2-acetyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetylthiazole-5-carboxylic acid
• 2-acetyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-acetyl-
• AK110851
• FD7385
• FT-0688427
• I09-1894
• KB-227274
• SureCN600887
• 5-Thiazolecarboxylicacid,2-acetyl-
• 2-acetyl-5-Thiazolecarboxylic acid
• 5-Thiazolecarboxylic acid,2-acetyl-
• 1877AA
• Z2327226254
• 5-Thiazolecarboxylic acid,2-acetyl
• DTXSID40678762
• AKOS015898677
• EN300-249913
• MFCD17169900
• SCHEMBL600887
• CS-M1606
• Z1255464189
• 2-ACETYLTHIAZOLE-5-CARBOXYLICACID
• 1095824-76-2
• SY205378
• VTB82476
• DB-059925
• AS-49317

• MDL： MFCD17169900
• Inchi： 1S/C6H5NO3S/c1-3(8)5-7-2-4(11-5)6(9)10/h2H,1H3,(H,9,10)
• InChI Key： LIFGFPYQXSGAQL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C(C)=O

Computed Properties

• Exact Mass: 170.99905
• Monoisotopic Mass: 170.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5
• XLogP3: 0.8

Experimental Properties

• Density: 1.473
• PSA: 67.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives